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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Odiparcil and Enzyme Replacement Therapy in the Treatment of Mucopolysaccharidosis
Type VI.

This guide provides an independent validation of published studies on odiparcil, a novel oral
therapy for Mucopolysaccharidosis Type VI (MPS VI). It offers a direct comparison with the
established standard of care, enzyme replacement therapy (ERT) with galsulfase
(Naglazyme®), to aid researchers, scientists, and drug development professionals in their
evaluation of these treatments. The information is presented through structured data tables,
detailed experimental protocols, and visualizations of the therapeutic mechanisms and study
designs.

Executive Summary

Mucopolysaccharidosis VI (Maroteaux-Lamy syndrome) is a lysosomal storage disorder
caused by a deficiency of the enzyme arylsulfatase B, leading to the accumulation of
glycosaminoglycans (GAGSs), primarily dermatan sulfate and chondroitin sulfate. This
accumulation results in progressive, multi-systemic clinical manifestations. The current
standard of care is intravenous enzyme replacement therapy (ERT) with galsulfase, which
provides a functional version of the deficient enzyme. Odiparcil is an investigational oral small
molecule designed to act as a substrate decoy, redirecting the synthesis of GAGs to produce
soluble forms that can be excreted, thereby reducing the burden of GAG accumulation.
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This guide summarizes the findings from the Phase lla iMProvesS clinical trial for odiparcil and
the pivotal Phase 3 clinical trial for galsulfase. While galsulfase has demonstrated statistically
significant reductions in urinary GAGs and improvements in endurance, the publicly available
data for odiparcil from the iMProveS study is primarily qualitative, noting improvements in
several clinical parameters and a dose-dependent increase in urinary GAG excretion,
consistent with its mechanism of action. A direct quantitative comparison of efficacy endpoints
is therefore limited by the available data for odiparcil.

Mechanism of Action

Odiparcil's mechanism of action differs fundamentally from ERT. Instead of replacing the
deficient enzyme, odiparcil acts as an alternative substrate for the enzyme
galactosyltransferase |, which is involved in the initiation of GAG chain synthesis. This results in
the formation of soluble GAG chains linked to odiparcil, which can be readily excreted in the
urine. This process is intended to reduce the synthesis and subsequent accumulation of
endogenous GAGs within the lysosomes.
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Screening

Randomization

Cohort 1 (on ERT) Cohort 2 (not on ERT)

Placebo Odiparcil 250mg BID QOdiparcil 500mg BID (ERT) Odiparcil 500mg BID (no ERT)

g 26-Week Treatment Period gag

Follow-up
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 To cite this document: BenchChem. [Independent Validation of Odiparcil: A Comparative
Analysis for Mucopolysaccharidosis VI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677181#independent-validation-of-published-
odiparcil-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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